
Compound of Interest

Compound Name: 2-Methyl-4-heptanone

Cat. No.: B1210533

An In-depth Technical Guide to 2-Methyl-4-heptanone
Abstract: This document provides a comprehensive technical overview of 2-Methyl-4-heptanone, a ketone with applications in various chemical synt

Chemical Structure and Identifiers
2-Methyl-4-heptanone, also known as isobutyl propyl ketone, is an aliphatic ketone.[1] Its structure consists of a heptane backbone with a carbonyl g

graph "2_Methyl_4_heptanone" {

  graph [layout=neato, overlap=false, splines=true, maxiter=5000, bgcolor="#F1F3F4"];

  node [shape=circle, style=filled, fontname="Arial", fontcolor="#202124"];

  edge [fontname="Arial", color="#202124"];

// Atom nodes

C1 [label="C", pos="0,0!", fillcolor="#5F6368"];

C2 [label="C", pos="1,0.5!", fillcolor="#5F6368"];

C3 [label="C", pos="2,0!", fillcolor="#5F6368"];

C4 [label="C", pos="3,0.5!", fillcolor="#5F6368"];

C5 [label="C", pos="4,0!", fillcolor="#5F6368"];

C6 [label="C", pos="5,0.5!", fillcolor="#5F6368"];

C7 [label="C", pos="6,0!", fillcolor="#5F6368"];

O8 [label="O", pos="3,1.5!", fillcolor="#EA4335", fontcolor="#FFFFFF"];

C9 [label="C", pos="1,-0.5!", fillcolor="#5F6368"]; // Methyl group branch

// Bond edges

C1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- C6;

C6 -- C7;

C4 -- O8 [style=double, len=0.8];

C2 -- C9;

}

Caption: Workflow for the synthesis of 2-Methyl-4-heptanone.
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Methodology:

Part 1: Synthesis of 2-Methyl-4-heptanol

Apparatus Setup: A three-necked flask is equipped with a dropping funnel, a reflux condenser with a CaCl₂ tu

Grignard Reagent Preparation: Activated magnesium turnings (1.9 g, 78 mmol) and a few iodine crystals are pl

Reaction with Butanal: After the Grignard reagent has formed, the mixture is cooled. A solution of freshly d

Workup: The reaction mixture is stirred for an additional hour and then poured into a saturated aqueous solu

Part 2: Oxidation to 2-Methyl-4-heptanone

Apparatus Setup: A three-necked flask is equipped with a dropping funnel, a CaCl₂ tube, and a magnetic stirr

Oxidation Reaction: A solution of 2-methyl-4-heptanol (2.00 g, 15.3 mmol) in 10 mL of acetic acid is placed 
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An aqueous 2.1 M NaOCl solution (14.5 mL) is added dropwise over 30 minutes, keeping the temperature between

Workup: After the addition, the mixture is stirred for 1.5 hours at room temperature. The product is extract

Safety and Handling

2-Methyl-4-heptanone is a flammable liquid and vapor.[3][4]

Table 3: GHS Hazard Information

Hazard Class

Flammable liquids (Category 3)

First Aid Measures:

Inhalation: Remove the victim to fresh air.[3][4]

Skin Contact: Take off contaminated clothing immediately and rinse the skin with water.[3][4]

Eye Contact: Rinse cautiously with water for several minutes.[3]
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Ingestion: Rinse mouth with water and seek medical advice if feeling unwell.[3][4]

It is recommended to handle this chemical in a well-ventilated area, using personal protective equipment (PPE

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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